Cas no 1396885-30-5 (methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate)

• Product Name: methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate
• CAS No: 1396885-30-5
• MF: C₁₇H₁₉N₃O₅
• MW: 345.349864244461
• CID: 5913401
• PubChem ID: 71781644
• Update Time: 2025-06-09

methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate
• AKOS024523443
• methyl 4-(2-((2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)amino)-2-oxoacetamido)benzoate
• VU0524714-1
• 1396885-30-5
• methyl 4-({[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]carbamoyl}formamido)benzoate
• F5857-1081
• methyl 4-[[2-[[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]amino]-2-oxoacetyl]amino]benzoate
• VKVVIZVVSIWQAN-UHFFFAOYSA-N

• Inchi： 1S/C17H19N3O5/c1-20-9-3-4-13(20)14(21)10-18-15(22)16(23)19-12-7-5-11(6-8-12)17(24)25-2/h3-9,14,21H,10H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key： VKVVIZVVSIWQAN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C(NCC(O)C2=CC=CN2C)=O)=O)C=C1

Computed Properties

• Exact Mass: 345.13247072g/mol
• Monoisotopic Mass: 345.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate

Professional Introduction to Methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate (CAS No. 1396885-30-5)

Methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate, with the CAS number 1396885-30-5, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The unique structural features of this molecule, particularly its 4-(N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl)formamido)benzoyl moiety, contribute to its potential therapeutic applications.

The synthesis of this compound involves a series of well-designed chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The key step in its preparation is the formation of the carbamate linkage, which is achieved through the reaction of 4-benzoic acid with an appropriate carbamate precursor. This step requires precise control over reaction conditions to ensure high yield and purity, which are crucial for subsequent biological evaluations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. In the case of Methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate, computational studies have suggested that it may possess inhibitory properties against certain enzymes and receptors. These predictions are based on the alignment of its structural features with known bioactive scaffolds, providing a rational basis for further experimental validation.

The pharmacological potential of this compound has been explored in several preclinical studies. Notably, its interaction with enzymes involved in inflammatory pathways has been investigated, revealing promising anti-inflammatory effects. These findings are particularly relevant in the context of chronic inflammatory diseases, where effective anti-inflammatory agents are in high demand. The molecular mechanism by which this compound exerts its anti-inflammatory effects is currently under investigation, but preliminary data suggest that it may modulate the activity of key signaling proteins.

In addition to its anti-inflammatory properties, Methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate has shown potential in other therapeutic areas. For instance, its ability to interact with cellular receptors has led to interest in its potential as an antimicrobial agent. This is particularly intriguing given the growing problem of antibiotic resistance, where novel therapeutic strategies are urgently needed.

The synthesis and characterization of this compound have also contributed to the broader field of medicinal chemistry. The development of efficient synthetic routes for complex molecules like this one represents a significant achievement in synthetic organic chemistry. These methods can be adapted for the synthesis of other structurally related compounds, thereby facilitating further exploration of their biological activities.

The use of advanced analytical techniques has been instrumental in understanding the structural and conformational properties of Methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure, confirming the presence of the intended functional groups and confirming the absence of impurities. These data are essential for establishing the chemical identity of the compound and for guiding further biological evaluations.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as chemical biology and drug design. By studying how this compound interacts with biological targets, researchers can gain insights into fundamental cellular processes and develop new strategies for modulating these processes.

In conclusion, Methyl 4-({2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcarbamoyl}formamido)benzoate (CAS No. 1396885-30-5) is a promising compound with significant potential in various therapeutic areas. Its unique structural features and demonstrated biological activities make it a subject of intense research interest. As our understanding of its pharmacological properties continues to grow, it is likely that this compound will play an important role in the development of new drugs and therapies.